Cas no 16493-06-4 (2-Heptynoic acid,3-octyn-1-yl ester)
16493-06-4 structure
Product Name:2-Heptynoic acid,3-octyn-1-yl ester
CAS No:16493-06-4
MF:C15H22O2
MW:234.333984851837
CID:218925
PubChem ID:249233
Update Time:2025-04-19
2-Heptynoic acid,3-octyn-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Heptynoic acid,3-octyn-1-yl ester
- oct-3-ynyl hept-2-ynoate
- AC1L6O0Z
- AC1Q66HL
- AR-1K8761
- CTK4D1942
- NSC67295
- NSC-67295
- oct-3-yn-1-yl hept-2-ynoate
- 16493-06-4
- DTXSID10290197
-
- Inchi: 1S/C15H22O2/c1-3-5-7-9-10-12-14-17-15(16)13-11-8-6-4-2/h3-8,12,14H2,1-2H3
- InChI Key: KXLPXAUDQJPZKD-UHFFFAOYSA-N
- SMILES: O(C(C#CCCCC)=O)CCC#CCCCC
Computed Properties
- Exact Mass: 234.16206
- Monoisotopic Mass: 234.162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.951
- Boiling Point: 346.3°C at 760 mmHg
- Flash Point: 160°C
- Refractive Index: 1.475
- PSA: 26.3
2-Heptynoic acid,3-octyn-1-yl ester Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
16493-06-4 (2-Heptynoic acid,3-octyn-1-yl ester) Related Products
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- 16930-95-3(Ethyl 2-heptynoate)
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